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Compound of Interest

Compound Name: Frangufoline

Cat. No.: B1250506

For research use only. Not for human or veterinary use.

Frangufoline is a sedative 14-membered frangulanine-type cyclopeptide alkaloid.[1][2] As a
bioactive research compound, proper handling and disposal are paramount to ensure
laboratory safety and environmental protection. This guide provides essential information for
the safe disposal of Frangufoline in a laboratory setting.

Pre-Disposal Safety and Handling

Before beginning any disposal procedures, consult the Safety Data Sheet (SDS) for
Frangufoline. If an SDS is not available, treat the compound as a hazardous substance.[3]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[3]

» Ventilation: Handle Frangufoline in a certified chemical fume hood to avoid inhalation of any
dust or aerosols.[3]

o Spill Management: In case of a spill, isolate the area and follow your institution's established
spill cleanup procedures for potent compounds.

Frangufoline Waste Segregation and Labeling

Proper segregation and labeling of chemical waste are critical to prevent accidental mixing of
incompatible substances and to ensure correct disposal by your institution's Environmental
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Health and Safety (EHS) office.[3][4]

o Waste Containers: Use only approved, leak-proof hazardous waste containers with tight-
fitting lids.[3][4]

o Labeling: All waste containers must be clearly labeled with the following information:[3]

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "Frangufoline" (avoid abbreviations or formulas)

o

The concentration and quantity of the waste

o

The date the waste was first added to the container (accumulation start date)

[¢]

The name of the principal investigator and the laboratory location

o Compatibility: Do not mix Frangufoline waste with other chemical waste streams unless
their compatibility is known and confirmed.[3]

Disposal Procedures

The following step-by-step procedures outline the recommended disposal pathway for
Frangufoline.

Step 1: In-Lab Waste Collection
¢ Solid Waste:

o Collect any solid Frangufoline, contaminated labware (e.g., weighing boats, pipette tips),
and used PPE in a designated, labeled hazardous waste container.

e Liquid Waste:

o Solutions containing Frangufoline should be collected in a separate, labeled hazardous
liquid waste container.

o Do not dispose of liquid Frangufoline waste down the sanitary sewer.[5][6]
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Step 2: Storage of Hazardous Waste

» Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
satellite accumulation area within the laboratory.

o Ensure that the storage area is away from general laboratory traffic and incompatible
materials.

Step 3: Arranging for Disposal

o Contact EHS: Once the waste container is full or has reached its designated accumulation
time limit, contact your institution's Environmental Health and Safety (EHS) office to arrange
for pickup.

» Provide Documentation: Be prepared to provide the EHS office with all available information
about the compound, including the SDS if available.[3]

o Professional Disposal: The EHS office will coordinate with a licensed hazardous waste
disposal company for the final treatment and disposal of the Frangufoline waste, which will
likely involve incineration.[7][8]

Quantitative Data and Physical Properties

For any novel or research compound, it is crucial to have access to its physical and chemical
properties for safe handling and disposal.
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Property Value Source

Chemical Formula C31H42N404 PubChem[9]

Molecular Weight 534.70 g/mol MedKoo Biosciences[1]

CAS Number 19526-09-1 MedKoo Biosciences|[1]

Appearance Solid Powder Gene'ral for research
chemicals

Solubility Soluble in DMSO TargetMol[2]

Storage (Powder) -20°C for 3 years TargetMol[2]

Storage (In Solvent) -80°C for 1 year TargetMol[2]

Experimental Protocols

As there are no specific experimental protocols for the disposal of Frangufoline, the following
general protocol for the preparation of chemical waste for disposal should be followed.

Protocol: Preparation of Frangufoline Waste for Disposal

» Objective: To safely collect and label Frangufoline waste for pickup by the institution's EHS
department.

e Materials:
o Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)
o Designated hazardous waste container (solid or liquid)
o Hazardous waste labels
o Chemical fume hood
e Procedure:

1. Perform all waste handling operations within a certified chemical fume hood.
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2. Don appropriate PPE before handling Frangufoline or its waste.

3. For solid waste, carefully place all contaminated materials, including excess Frangufoline
powder and used consumables, into the designated solid hazardous waste container.

4. For liquid waste, carefully pour all solutions containing Frangufoline into the designated
liquid hazardous waste container using a funnel.

5. Securely close the lid of the waste container.

6. Affix a completed hazardous waste label to the container, ensuring all fields are accurately
filled out.

7. Move the sealed and labeled container to the laboratory's designated satellite
accumulation area.

8. Record the addition of waste in the laboratory's waste log.
9. Follow institutional procedures to request a waste pickup from the EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Frangufoline.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Frangufoline waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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